Cas no 857380-05-3 (4-methoxy-6-(methoxycarbonyl)pyridine-2-carboxylic acid)

• Product Name: 4-methoxy-6-(methoxycarbonyl)pyridine-2-carboxylic acid
• CAS No: 857380-05-3
• MF: C₉H₉NO₅
• MW: 211.171462774277
• CID: 2190558
• PubChem ID: 42609116
• Update Time: 2025-10-31

4-methoxy-6-(methoxycarbonyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-6-(methoxycarbonyl)picolinic acid
• 4-methoxy-6-methoxycarbonylpyridine-2-carboxylic acid
• 4-Methoxy-pyridine-2,6-dicarboxylic acid monomethyl ester
• 4-methoxy-6-(methoxycarbonyl)pyridine-2-carboxylic acid
• 4-methoxy-6-methoxycarbonyl-2-pyridinecarboxylic acid
• DTXSID90654915
• 4-METHOXY-6-(METHOXYCARBONYL)PYRIDINE-2-CARBOXYLICACID
• DTXCID50605665
• AB65551
• 873-345-5
• AKOS015917068
• Z1508932336
• HJB38005
• DB-295454
• EN300-152824
• 857380-05-3

• Inchi： 1S/C9H9NO5/c1-14-5-3-6(8(11)12)10-7(4-5)9(13)15-2/h3-4H,1-2H3,(H,11,12)
• InChI Key： SZZUSFUVKKLOIZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=O)O)N=C(C(=O)OC)C=1

Computed Properties

• Exact Mass: 211.04807239g/mol
• Monoisotopic Mass: 211.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 85.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 4-methoxy-6-(methoxycarbonyl)pyridine-2-carboxylic acid

Introduction to 4-methoxy-6-(methoxycarbonyl)pyridine-2-carboxylic acid (CAS No. 857380-05-3) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

4-methoxy-6-(methoxycarbonyl)pyridine-2-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 857380-05-3, is a versatile heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural and functional properties. This compound, featuring a pyridine core substituted with methoxy and methoxycarbonyl groups, exhibits a broad spectrum of biological activities and serves as a valuable scaffold for the development of novel therapeutic agents.

The structural motif of 4-methoxy-6-(methoxycarbonyl)pyridine-2-carboxylic acid positions it as a promising intermediate in synthetic chemistry, particularly in the construction of more complex molecules. The presence of both electron-donating methoxy groups and electron-withdrawing methoxycarbonyl groups enhances its reactivity, making it amenable to various chemical transformations such as nucleophilic substitution, condensation reactions, and coupling processes. These attributes have made it a preferred building block in the synthesis of pharmacophores targeting diverse biological pathways.

In recent years, there has been a surge in research focused on exploiting pyridine derivatives for therapeutic purposes. Pyridine-based compounds are well-documented for their role in modulating enzyme activity, receptor binding, and signal transduction pathways. Among these derivatives, 4-methoxy-6-(methoxycarbonyl)pyridine-2-carboxylic acid has been explored for its potential in inhibiting key enzymes involved in inflammatory responses, cancer progression, and neurodegenerative diseases. Its ability to interact with biological targets at the molecular level underscores its significance as a pharmacological tool.

One of the most compelling aspects of 4-methoxy-6-(methoxycarbonyl)pyridine-2-carboxylic acid is its utility in the development of kinase inhibitors. Kinases are a class of enzymes that play critical roles in cell signaling cascades, and their dysregulation is often associated with various diseases, including cancer. Researchers have leveraged the structural features of this compound to design molecules that selectively inhibit aberrant kinase activity. For instance, modifications to the pyridine core have been shown to enhance binding affinity to target kinases while minimizing off-target effects. This has led to the discovery of several lead compounds that are currently undergoing preclinical evaluation.

The compound's role in drug discovery has also been highlighted in studies focusing on central nervous system (CNS) disorders. Pyridine derivatives have long been recognized for their ability to cross the blood-brain barrier, making them suitable candidates for treating neurological conditions. 4-methoxy-6-(methoxycarbonyl)pyridine-2-carboxylic acid, with its optimized lipophilicity and metabolic stability, has been investigated as a precursor for neuroactive compounds. Recent studies suggest that derivatives of this scaffold exhibit potential in modulating neurotransmitter systems involved in depression, anxiety, and cognitive disorders.

Another area where 4-methoxy-6-(methoxycarbonyl)pyridine-2-carboxylic acid has made significant contributions is in the field of antiviral research. The global impact of viral infections has spurred extensive efforts to develop novel antiviral agents. Pyridine-based compounds have demonstrated efficacy against a range of viruses by interfering with viral replication mechanisms. The structural flexibility of 4-methoxy-6-(methoxycarbonyl)pyridine-2-carboxylic acid allows for modifications that can target specific viral enzymes or receptors, offering a strategic approach to combat viral diseases.

The synthesis of 4-methoxy-6-(methoxycarbonyl)pyridine-2-carboxylic acid itself is an intriguing aspect from a synthetic chemistry perspective. The compound can be prepared through multi-step organic transformations involving functional group interconversions such as esterification, hydrolysis, and methylation reactions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it more accessible for industrial applications. Additionally, green chemistry principles have been applied to optimize synthetic routes, reducing waste and improving atom economy.

The analytical characterization of 4-methoxy-6-(methoxycarbonyl)pyridine-2-carboxylic acid is another critical aspect that ensures its purity and quality for pharmaceutical use. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its molecular structure and assess impurities. These analytical methods are essential for meeting regulatory standards and ensuring consistency across batches.

In conclusion,4-methoxy-6-(methoxycarbonyl)pyridine-2-carboxylic acid (CAS No. 857380-05-3) represents a cornerstone compound in modern drug discovery efforts. Its unique structural features make it an invaluable scaffold for developing therapeutic agents targeting various diseases. As research continues to uncover new biological functions and synthetic applications,4-methoxy-6-(methoxycarbonyl)pyridine-2-carboxylic acid is poised to play an even greater role in advancing chemical biology and medicinal chemistry.